N-((3-benzyl-1,2,4-oxadiazol-5-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: N-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C20H16N4O4/c25-17(12-24-19(26)14-8-4-5-9-15(14)20(24)27)21-11-18-22-16(23-28-18)10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,21,25)
• InChI Key: PRVSRTHKRRAVSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NOC(=N2)CNC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H16N4O4
• Molecular Weight: 376.4 g/mol

Description

N-((3-benzyl-1,2,4-oxadiazol-5-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Anticonvulsant Evaluation

Research has shown that indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide, which share structural similarities with the requested compound, have been synthesized and evaluated for anticonvulsant activities. These compounds were tested using maximal electroshock and pentylenetetrazole seizure models in mice, indicating potential applications in managing seizure disorders (R. Nath et al., 2021).

Anti-inflammatory Agents

Another study focused on the synthesis of novel derivatives for anti-inflammatory applications. These compounds were assessed using in vitro and in vivo models, highlighting their potential to reduce inflammation without detailed discussion on their mechanism of action or specific targets (A. P. Nikalje et al., 2015).

Molecular Docking Studies

Molecular docking studies have been performed on similar compounds to predict their interaction with biological targets, such as GABA receptors and human serum albumin, suggesting a methodological approach to understanding the molecular basis of their activity and potential pharmacokinetic properties (Li Ying-jun, 2012).

Antimicrobial and Antitumor Activities

Some research efforts have been directed towards evaluating the antimicrobial and antitumor activities of related compounds. These studies include synthesis, characterization, and assessment against various bacterial, fungal, and cancer cell lines, indicating the broad spectrum of potential therapeutic applications (Ibrahim A. Al-Suwaidan et al., 2016).